Cas no 1705931-87-8 (2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one)

• Product Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one
• CAS No: 1705931-87-8
• MF: C₂₁H₂₂N₂O₂S₂
• MW: 398.541582584381
• CID: 5367338
• Update Time: 2025-07-01

2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethanone
• 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

• Inchi： 1S/C21H22N2O2S2/c1-15-6-2-3-7-16(15)19-10-11-23(12-13-26-19)20(24)14-27-21-22-17-8-4-5-9-18(17)25-21/h2-9,19H,10-14H2,1H3
• InChI Key： FITKYXZKHJEATA-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=CC=CC=C2C)SCC1)CSC1=NC2=CC=CC=C2O1

Additional information on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one

Research Briefing on 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS: 1705931-87-8)

In recent years, the compound 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one (CAS: 1705931-87-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzoxazole and thiazepane scaffold, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and pharmacological properties.

The synthesis of 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the formation of the thiazepane ring and the subsequent coupling with the benzoxazole moiety. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

Pharmacological investigations have revealed that this compound exhibits potent activity against specific biological targets. Preliminary in vitro studies indicate that it acts as a modulator of certain kinase pathways, which are implicated in various disease states, including cancer and inflammatory disorders. The presence of the benzoxazole group is believed to enhance binding affinity, while the thiazepane ring contributes to metabolic stability and bioavailability.

In vivo studies have further validated the therapeutic potential of 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one. Animal models of disease have demonstrated significant efficacy in reducing tumor growth and inflammation, with minimal off-target effects. These findings suggest that the compound could serve as a lead candidate for the development of novel therapeutics. However, further research is needed to fully elucidate its pharmacokinetic and toxicological profiles.

In conclusion, 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(2-methylphenyl)-1,4-thiazepan-4-yl]ethan-1-one represents a promising avenue for drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its potential in clinical settings.